Cas no 72542-49-5 (24,25-Epoxycholesterol)
24,25-Epoxycholesterol Chemical and Physical Properties
Names and Identifiers
-
- Cholest-5-en-3-ol, 24,25-epoxy-, (3b)-
- 24(R/S),25-epoxycholesterol
- 24(R/S)
- 25-EPOXYCHOLESTEROL
- Cholest-5-en-3-ol, 24,25-epoxy-, (3β)-
- CHEMBL171744
- 72542-49-5
- 24(R),25-epoxycholesterol
- BDBM20174
- (3S,8S,9S,10R,13R,14S,17R)-17-[(2R)-4-[(2R)-3,3-dimethyloxiran-2-yl]butan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- SCHEMBL1917975
- (3S,8S,9S,10R,13R,14S,17R)-17-((R)-4-((R)-3,3-Dimethyloxiran-2-yl)butan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
- (1S,2R,5S,10S,11S,14R,15R)-14-[(2R)-4-[(2R)-3,3-dimethyloxiran-2-yl]butan-2-yl]-2,15-dimethyltetracyclo[8.7.0.0;{2,7}.0;{11,15}]heptadec-7-en-5-ol
- 24,25-Epoxycholesterol
-
- MDL: MFCD22416724
- Inchi: 1S/C27H44O2/c1-17(6-11-24-25(2,3)29-24)21-9-10-22-20-8-7-18-16-19(28)12-14-26(18,4)23(20)13-15-27(21,22)5/h7,17,19-24,28H,6,8-16H2,1-5H3/t17-,19+,20+,21-,22+,23+,24-,26+,27-/m1/s1
- InChI Key: OSENKJZWYQXHBN-PJXSLZQESA-N
- SMILES: O1C(C)(C)[C@H]1CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O
Computed Properties
- Exact Mass: 400.334130642g/mol
- Monoisotopic Mass: 400.334130642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 680
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 32.8Ų
24,25-Epoxycholesterol Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
24,25-Epoxycholesterol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E589085-0.5mg |
24,25-Epoxycholesterol |
72542-49-5 | 0.5mg |
$ 165.00 | 2022-06-05 | ||
| TRC | E589085-1mg |
24,25-Epoxycholesterol |
72542-49-5 | 1mg |
$ 290.00 | 2022-06-05 | ||
| TRC | E589085-5mg |
24,25-Epoxycholesterol |
72542-49-5 | 5mg |
$ 1150.00 | 2022-06-05 | ||
| TRC | E589085-10mg |
24,25-Epoxycholesterol |
72542-49-5 | 10mg |
$ 2070.00 | 2022-06-05 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032856-1mg |
24(R/S),25-epoxycholesterol,99% |
72542-49-5 | 99% | 1mg |
¥4513 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032856-10mg |
24(R/S),25-epoxycholesterol,99% |
72542-49-5 | 99% | 10mg |
¥32336 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032856-5mg |
24(R/S),25-epoxycholesterol,99% |
72542-49-5 | 99% | 5mg |
¥18237 | 2024-05-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R99350-5mg |
(3S,8S,9S,10R,13R,14S,17R)-17-((R)-4-((R)-3,3-Dimethyloxiran-2-yl)butan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol |
72542-49-5 | 5mg |
¥19828.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R99350-10mg |
(3S,8S,9S,10R,13R,14S,17R)-17-((R)-4-((R)-3,3-Dimethyloxiran-2-yl)butan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol |
72542-49-5 | 10mg |
¥35168.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R99350-1mg |
(3S,8S,9S,10R,13R,14S,17R)-17-((R)-4-((R)-3,3-Dimethyloxiran-2-yl)butan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol |
72542-49-5 | 1mg |
¥4908.0 | 2021-09-08 |
24,25-Epoxycholesterol Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
Additional information on 24,25-Epoxycholesterol
Cholest-5-en-3-ol, 24,25-epoxy-, (3b) - A Comprehensive Overview
Cholest-5-en-3-ol, 24,25-epoxy-, (3b), also known by its CAS Registry Number 72542-49-5, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of cholesterol, featuring a unique epoxide group at the 24,25 positions and an alcohol group at position 3. Its structure is characterized by a rigid framework with specific stereochemistry, making it a valuable molecule for both academic research and potential therapeutic applications.
The compound's name reflects its structural composition: "cholest" denotes its relationship to cholesterol, "en" indicates the presence of a double bond at position 5, and "ol" signifies the hydroxyl group at position 3. The "epoxy" suffix highlights the epoxide functional group formed between carbons 24 and 25. The "(3b)" designation specifies the stereochemistry at position 3, where the hydroxyl group is oriented in a specific spatial arrangement. This precise nomenclature underscores the importance of stereochemistry in determining the compound's properties and biological activity.
Recent studies have focused on the biological activity of Cholest-5-en-3-ol, 24,25-epoxy-, (3b), particularly its potential as a precursor for synthesizing bioactive molecules. Researchers have explored its role in lipid metabolism and its ability to modulate cellular signaling pathways. For instance, investigations into its interaction with membrane receptors have revealed promising results in the context of anti-inflammatory and anti-cancer therapies.
In terms of synthesis, this compound is typically derived from cholesterol through a series of carefully controlled oxidation and epoxidation reactions. The process involves the selective introduction of oxygen atoms to form the epoxide group while preserving the integrity of the rest of the molecule. Advanced techniques such as enzymatic catalysis and stereoselective synthesis have been employed to optimize yield and maintain stereochemical fidelity.
The compound's unique structure also makes it an attractive candidate for use in materials science. Its rigid framework and functional groups can be exploited to create novel polymers or surfactants with tailored properties. For example, researchers have investigated its potential as a building block for amphiphilic molecules that can self-assemble into nanostructures for drug delivery applications.
From an environmental perspective, understanding the degradation pathways of Cholest-5-en-3-ol, 24,25-epoxy-, (3b) is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes oxidative cleavage of the epoxide ring, leading to the formation of less complex derivatives. These findings are essential for ensuring sustainable practices in its production and disposal.
In conclusion, Cholest-5-en-3-ol, 24,25-epoxy-, (3b) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and stereochemistry make it a valuable tool for advancing scientific research and developing innovative solutions in medicine and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.
72542-49-5 (24,25-Epoxycholesterol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)